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Compound Name: Cefixime impurity A

CAS No.: 1335475-08-5

Cat. No.: B601303

Get Quote

Executive Summary
Cefixime is a broad-spectrum, third-generation cephalosporin antibiotic characterized by its

stability against β-lactamase enzymes and potent efficacy against Gram-negative bacteria.

However, like all β-lactam antibiotics, the inherent ring strain of its core structure makes it

highly susceptible to hydrolytic degradation. Cefixime Impurity A (often designated as

Cefixime EP Impurity A) is the primary degradation product resulting from the hydrolytic

cleavage of the β-lactam ring[1].

Monitoring this specific impurity is a critical regulatory requirement under ICH Q3A/B

guidelines, as the ring-opened degradant lacks antibacterial activity and its accumulation

directly correlates with a reduction in therapeutic efficacy and potential alterations in the drug's

safety profile[1][2]. This whitepaper provides an in-depth analysis of the molecular properties,

degradation mechanics, and analytical methodologies required to isolate and quantify

Cefixime Impurity A.
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Chemical Identity & Physicochemical Properties
Cefixime Impurity A is chemically defined as a "ring-opened" derivative of the parent API[1].

The structural complexity of this impurity arises from the cleavage of the four-membered β-

lactam ring, which transforms the rigid bicyclic cephalosporin nucleus into a more flexible,

linear dicarboxylic acid derivative.

Quantitative Data Summary
Property Value

Pharmacopeial Name Cefixime EP Impurity A / USP Impurity A

IUPAC / Chemical Name

2-[[(Z)-2-(2-Aminothiazol-4-yl)-2-

[(carboxymethoxy)imino]acetyl]amino]-2-[(2R)-5-

methyl-7-oxo-1,2,5,7-tetrahydro-4H-furo[3,4-d]

[1,3]thiazin-2-yl]acetic Acid[3]

Molecular Formula C₁₆H₁₇N₅O₈S₂[1][4]

Molecular Weight 471.46 g/mol (Average)[1][4]

CAS Registry Number
1614255-90-1 (Free acid)[3][4] / 1335475-08-

5[1]

Solubility
Soluble in Water and slightly soluble in polar

organic solvents[5]

Storage Conditions 2-8°C, protected from moisture and light[5]

Note: The molecular weight of Impurity A (471.46 g/mol ) is exactly 18.02 g/mol higher than

anhydrous Cefixime (453.45 g/mol ), reflecting the stoichiometric addition of one water

molecule during hydrolysis[1][4].

Mechanistic Pathway of Degradation
The Causality of β-Lactam Ring Opening
The formation of Cefixime Impurity A is not a random degradation event; it is driven by

fundamental thermodynamic and kinetic principles. The β-lactam ring is a highly strained, four-

membered cyclic amide. The geometric constraints of this ring prevent the normal resonance
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stabilization found in planar amides. Consequently, the carbonyl carbon of the β-lactam ring is

highly electrophilic[6][7].

In aqueous environments, particularly under basic conditions or in the presence of nucleophilic

excipients, water molecules or hydroxide ions execute a nucleophilic attack on this carbonyl

carbon[6].

Protonation/Attack: Depending on the pH, the β-lactam nitrogen may be protonated, or the

carbonyl carbon is directly attacked by a hydroxide ion[6].

Tetrahedral Intermediate: A transient, high-energy tetrahedral intermediate is formed.

C-N Bond Cleavage: To relieve the extreme angular strain of the four-membered ring, the

carbon-nitrogen bond cleaves, irreversibly opening the ring[1][7].

This structural modification entirely abolishes the molecule's ability to bind to bacterial

Penicillin-Binding Proteins (PBPs), rendering the degradant microbiologically inactive[2].

Cefixime (Parent API)
Intact β-lactam ring

Highly strained cyclic amide

Nucleophilic Attack
(H2O / OH- on Carbonyl)

 Aqueous/Basic conditions

Tetrahedral Intermediate
Transient State

 Electrophilic carbon attack

Cefixime Impurity A
Ring-Opened Degradant

(Loss of Antibacterial Activity)

 C-N bond cleavage
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Mechanistic pathway of Cefixime β-lactam ring hydrolysis forming Impurity A.

Analytical Detection & Quality Control Workflow
To ensure compliance with European Pharmacopoeia (EP) and United States Pharmacopeia

(USP) standards, robust analytical methods must be employed[2][8]. Because Cefixime and

Impurity A are structurally similar but differ significantly in polarity (due to the newly formed

carboxylic acid and secondary amine groups in the degradant), Reversed-Phase High-

Performance Liquid Chromatography (RP-HPLC) with ion-pairing or strict pH control is the gold

standard[2].

Experimental Protocol: RP-HPLC Quantification of
Cefixime Impurity A
This self-validating protocol utilizes a buffered mobile phase to suppress the ionization of the

multiple carboxylic acid moieties, ensuring sharp peak shapes and reproducible retention

times.

Step 1: Mobile Phase Preparation

Buffer Solution: Prepare a 0.025 M tetrabutylammonium hydroxide (TBAH) solution. Adjust

the pH to 6.5 ± 0.1 using dilute phosphoric acid. Causality: TBAH acts as an ion-pairing

agent, interacting with the highly polar dicarboxylic acid of Impurity A to increase its retention

on the hydrophobic C18 stationary phase.

Mobile Phase A: Buffer Solution.

Mobile Phase B: Acetonitrile (HPLC Grade).

Step 2: Chromatographic Conditions

Column: C18, 250 mm × 4.6 mm, 5 µm particle size.

Flow Rate: 1.0 mL/min.

Detection: UV spectrophotometer set at 254 nm[2].
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Column Temperature: 40°C.

Elution: Gradient elution (e.g., 0-15 min: 10% B; 15-30 min: linear increase to 40% B).

Step 3: Standard & Sample Preparation

System Suitability Standard: Dissolve accurately weighed reference standards of Cefixime

API and Cefixime EP Impurity A[9][10] in a diluent (Water:Acetonitrile 80:20 v/v) to achieve a

concentration of 10 µg/mL for each.

Sample Preparation: Extract the formulated Cefixime product using the diluent, sonicate for

15 minutes, and filter through a 0.45 µm PTFE syringe filter.

Step 4: System Validation & Execution

Inject the System Suitability Standard.

Validation Criteria: The resolution (

) between the Cefixime peak and the Cefixime Impurity A peak must be

. The relative standard deviation (RSD) for replicate injections must be

.

If criteria are met, proceed with sample analysis and quantify Impurity A using the external

standard method.
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Step-by-step RP-HPLC analytical workflow for the quantification of Cefixime Impurity A.

Formulation & Stability Implications
Understanding the molecular weight (471.46 g/mol ) and the hydrolytic origin of Cefixime
Impurity A is paramount for formulation scientists[1][4]. Because the degradation is moisture

and pH-dependent, oral suspensions of Cefixime (which are reconstituted with water) have a

strictly limited shelf-life (typically 14 days under refrigeration).

To mitigate the formation of Impurity A during the shelf-life of solid oral dosages

(tablets/capsules), manufacturers must:

Utilize strictly controlled environmental humidity during tableting (RH < 30%).

Employ moisture-barrier packaging (e.g., Alu-Alu blisters).

Avoid highly alkaline excipients (like magnesium stearate in excessive amounts or basic

calcium salts) which can catalyze the nucleophilic attack on the β-lactam ring[6].
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By rigorously controlling the physicochemical environment of the API, the hydrolytic conversion

of Cefixime into Impurity A can be minimized, ensuring the drug maintains its therapeutic

potency and complies with stringent pharmacopeial thresholds[8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://synthinkchemicals.com/product-category/impurities/cefixime/
https://axios-research.com/cefixime-ep-impurity-a-disodium-salt-mixture-of-diastereomers
https://axios-research.com/cefixime-ep-impurity-a-disodium-salt-mixture-of-diastereomers
https://www.lgcstandards.com/GY/en/Cefixime-EP-Impurity-A-Technical-Grade-Mixture-of-Diastereomers-/p/TRC-C242840
https://www.benchchem.com/product/b601303/docs#technical-whitepaper-structural-characterization-and-analytical-profiling-of-cefixime-impurity-a
https://www.benchchem.com/product/b601303/docs#technical-whitepaper-structural-characterization-and-analytical-profiling-of-cefixime-impurity-a
https://www.benchchem.com/product/b601303/docs#technical-whitepaper-structural-characterization-and-analytical-profiling-of-cefixime-impurity-a
https://www.benchchem.com/product/b601303/docs#technical-whitepaper-structural-characterization-and-analytical-profiling-of-cefixime-impurity-a
https://www.benchchem.com/product/b601303?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

